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Compound of Interest

Compound Name: 8-Methylnonyl nonanoate

Cat. No.: B090126 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 8-Methylnonyl nonanoate, tailored for researchers, scientists, and professionals

in drug development. The document details its physicochemical characteristics, synthesis

methodologies, and relevant chemical reactions, presenting quantitative data in structured

tables and illustrating key processes with diagrams.

Physicochemical Properties
8-Methylnonyl nonanoate (CAS No. 109-32-0) is an ester characterized by a branched alkyl

chain, which imparts unique physical and chemical properties compared to its straight-chain

counterparts.[1] It is often described as a colorless to pale yellow, clear liquid with a mild, fruity

ester odor.[1][2][3][4] This compound is generally insoluble in water but shows good solubility in

many organic solvents.[2][3] Its branched structure contributes to lower melting and pour

points, making it suitable for applications in colder environments.[1]

Table 1: General Properties of 8-Methylnonyl Nonanoate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b090126?utm_src=pdf-interest
https://www.benchchem.com/product/b090126?utm_src=pdf-body
https://www.benchchem.com/product/b090126?utm_src=pdf-body
https://www.benchchem.com/product/b090126
https://www.benchchem.com/product/b090126
https://www.chembk.com/en/chem/8-methylnonyl%20nonanoate
https://cymitquimica.com/cas/109-32-0/
https://haz-map.com/Agents/21058
https://www.chembk.com/en/chem/8-methylnonyl%20nonanoate
https://cymitquimica.com/cas/109-32-0/
https://www.benchchem.com/product/b090126
https://www.benchchem.com/product/b090126?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b090126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 109-32-0 [1][5][6]

Molecular Formula C₁₉H₃₈O₂ [1][2][6]

Molecular Weight 298.51 g/mol [1][6]

Appearance Colorless to pale yellow liquid [1][3][5]

Odor Mild ester odor [4]

IUPAC Name 8-methylnonyl nonanoate [6]

| Synonyms | Isodecyl pelargonate, 8-methylnonyl nonan-1-oate |[1][3][6] |

Table 2: Quantitative Physicochemical Data

Property Value Notes Source(s)

Boiling Point ~340.7 °C Predicted value [1][7]

Density ~0.862 g/cm³ Predicted value [1]

Water Solubility
0.001354 mg/L at 25

°C
Estimated [7]

logP (o/w) 8.272 Estimated [7]

| Flash Point | 162.2 °C (324.0 °F) | TCC, Estimated |[7] |

Synthesis and Experimental Protocols
The synthesis of 8-Methylnonyl nonanoate is primarily achieved through esterification

reactions. The quality and purity of the final product are critical, as impurities can lead to

undesirable side reactions and reduced yields in subsequent applications.[5] A purity level

exceeding 99.0% is often specified for use as an intermediate in organic synthesis.[5]

The most common method for synthesizing 8-methylnonyl nonanoate is the Fischer-Speier

esterification.[1] This acid-catalyzed condensation reaction involves reacting nonanoic acid
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(also known as pelargonic acid) with 8-methylnonanol.[1]

Experimental Protocol:

Reactant Mixture: Nonanoic acid and 8-methylnonanol are combined, typically with a slight

excess of the alcohol to drive the equilibrium towards the product.

Acid Catalyst: A strong acid, such as sulfuric acid, is added to the mixture to protonate the

carbonyl oxygen of the nonanoic acid, making the carbonyl carbon more electrophilic.[1]

Reaction Conditions: The mixture is heated to facilitate the nucleophilic attack of the alcohol

on the carbonyl carbon.

Water Removal: The water formed as a byproduct is continuously removed from the reaction

mixture (e.g., using a Dean-Stark apparatus) to shift the equilibrium towards the formation of

the ester.[1]

Workup and Purification: Once the reaction is complete, the mixture is cooled, washed with a

basic solution (like sodium bicarbonate) to neutralize the acid catalyst, and then washed with

water. The organic layer is dried, and the final product is purified, typically by vacuum

distillation.

Caption: Fischer-Speier esterification workflow.

An alternative synthetic route is transesterification, which can be particularly advantageous for

enzymatic synthesis.[1] This method involves reacting an ester of nonanoic acid, such as

methyl nonanoate, with 8-methylnonanol, often catalyzed by a lipase enzyme.[1]

Experimental Protocol:

Reactant Mixture: Methyl nonanoate (or another suitable nonanoate ester) is mixed with 8-

methylnonanol.

Catalyst: A lipase enzyme is introduced as a biocatalyst. Immobilized enzymes are often

preferred as they simplify recovery and reuse.[1]
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Reaction Conditions: The reaction is typically run under solvent-free conditions at a

controlled temperature suitable for the enzyme's activity.

Byproduct Removal: The volatile alcohol byproduct (e.g., methanol) is removed, often under

reduced pressure, to drive the reaction to completion. This removal is generally easier than

removing water in direct esterification.[1]

Purification: After the reaction, the enzyme is filtered off, and the product is purified, for

instance, through distillation.

Caption: Enzymatic transesterification workflow.

Chemical Reactivity and Applications
As an ester, 8-Methylnonyl nonanoate is a versatile intermediate in organic synthesis.[5] Its

ester functional group can participate in several key reactions.

Hydrolysis: In the presence of acid or base, the ester can be hydrolyzed back to nonanoic

acid and 8-methylnonanol.

Reduction: The ester group can be reduced to alcohols using reducing agents like lithium

aluminum hydride.

Oxidation: The presence of a tertiary hydrogen at the 8-position of the alcohol-derived chain

makes it a potential site for oxidation, which typically proceeds via free-radical pathways.[1]

Due to its chemical properties, 8-methylnonyl nonanoate serves as a key building block in the

synthesis of more complex molecules, including specialty chemicals and potential

pharmaceutical intermediates.[5] It also finds use as a lubricant, solvent, and pigment

dispersant.[2][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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